Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate

Specification

• CAS No.: 17966-17-5
• Molecular Formula: C39H69O8P
• Molecular Weight: 696.947
• IUPAC Name: sodium;[(2R)-2,3-bis[[(9Z,12Z)-octadeca-9,12-dienoyl]oxy]propyl] hydrogen phosphate
• Standard InChI: InChI=1S/C39H69O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3,(H2,42,43,44);/q;+1/p-1/b13-11-,14-12-,19-17-,20-18-;/t37-;/m1./s1
• Standard InChI Key: OBXRDFNCKFWKNY-UCEXZFFASA-N
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OCC(COP(=O)(O)[O-])OC(=O)CCCCCCCC=CCC=CCCCCC.[Na+]

Introduction

Chemical Structure and Properties

Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate belongs to the glycerophospholipid family, specifically classified as a phosphatidic acid sodium salt. The molecule features a glycerol backbone with two linoleic acid chains (octadeca-9,12-dienoyl groups) esterified at the sn-1 and sn-2 positions, while a phosphate group occupies the sn-3 position. The compound's stereochemistry at the central carbon of glycerol is in the R configuration, which is critical for its biological activity and membrane integration properties.

Synthesis and Preparation

The synthesis of Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate involves multi-step reactions that require precise control over reaction conditions to achieve high purity and yield.

General Synthetic Approach

The synthesis typically proceeds through the following key steps:

• Esterification of (R)-glycerol with protected hydroxyl groups using linoleic acid derivatives

• Phosphorylation of the remaining hydroxyl group

• Deprotection steps to reveal the final phospholipid structure

• Salt formation with sodium hydroxide to produce the sodium salt

These processes require precise control over reaction conditions such as pH, temperature, and solvent choice to optimize yield and purity. The complex nature of these syntheses often necessitates specialized equipment and expertise in synthetic organic chemistry.

Analytical Characterization

Following synthesis, the compound is typically characterized using various analytical techniques including:

• Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation

• High-Performance Liquid Chromatography (HPLC) for purity assessment

• Mass Spectrometry for molecular weight confirmation

• Infrared Spectroscopy for functional group identification

Biological Activities and Applications

Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate demonstrates several important biological activities that make it valuable for research and potential therapeutic applications.

Membrane Integration and Dynamics

As a phospholipid, this compound can integrate into cellular membranes, affecting their fluidity and permeability. The polyunsaturated linoleic acid chains contribute to increased membrane fluidity compared to more saturated lipids. This property makes the compound useful for:

• Studying membrane dynamics and organization

• Investigating lipid-protein interactions in biological membranes

• Developing liposomal drug delivery systems

Cell Signaling Modulation

Phosphatidic acid derivatives like this compound play important roles in cell signaling pathways. Research suggests potential roles in:

• Modulating various cellular signaling cascades

• Influencing inflammation processes

• Participating in lipid metabolism regulation

Research and Pharmaceutical Applications

The compound finds applications in various scientific fields:

• As a model lipid in biochemistry and biophysics studies

• In the development of lipid-based drug delivery systems

• For investigating membrane-associated processes

• As a component in liposomal formulations

Comparative Analysis with Related Compounds

Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate belongs to a family of structurally related phospholipids that differ in their fatty acid composition, headgroup structure, or stereochemistry.

Comparison with Other Phospholipid Derivatives

Table 2 provides a comparison of the target compound with structurally related phospholipids:

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Structural Difference
Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate	17966-17-5	C39H69O8P	696.947 g/mol	Reference compound
Sodium (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl methyl phosphate	151379-99-6	C40H74NaO8P	737.0 g/mol	Contains oleic acid chains and methyl phosphate group
Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl 2,3-dihydroxypropyl phosphate	322729-38-4	C42H74NaO10P	793 g/mol	Contains additional dihydroxypropyl group at phosphate
Sodium (2R)-2-{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}-3-(octadecanoyloxy)propyl hydrogen phosphate	474943-29-8	-	-	Contains one linoleic acid and one stearic acid chain

Table 2: Comparison of Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate with related phospholipid compounds

Structure-Activity Relationships

The differences in fatty acid composition and headgroup structure among these related compounds result in varying physicochemical properties and biological activities:

• Degree of unsaturation affects membrane fluidity and oxidative stability

• Headgroup modifications influence hydration, charge, and interaction with proteins and other biomolecules

• Stereochemistry impacts biological recognition and enzymatic processing

These structure-activity relationships provide valuable insights for designing phospholipids with tailored properties for specific applications.

Research Findings and Future Directions

Current Research Applications

Research involving Sodium (2R)-2,3-bis{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl hydrogen phosphate encompasses several areas:

• Studies on membrane biophysics and organization

• Investigations of phospholipid metabolism and signaling

• Development of liposomal drug delivery systems

• Research on lipid-protein interactions

Future Research Directions

Potential future research directions for this compound include:

• Exploration of its role in cell signaling networks

• Development of novel drug delivery applications

• Investigation of its potential therapeutic effects in inflammatory conditions

• Study of its interactions with membrane proteins and other biomolecules